Cas no 1590409-72-5 (8-Bromo-5-methoxypyrido[3,4-b]pyrazine)
1590409-72-5 structure
Product Name:8-Bromo-5-methoxypyrido[3,4-b]pyrazine
CAS No:1590409-72-5
MF:C8H6BrN3O
MW:240.056740283966
CID:4827483
Update Time:2023-08-19
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-5-methoxypyrido[3,4-b]pyrazine
- AMY17472
- COC1=NC=C(Br)C2=C1N=CC=N2
- 8-Bromo-5-methoxy-pyrido[3,4-b]pyrazine
-
- Inchi: 1S/C8H6BrN3O/c1-13-8-7-6(5(9)4-12-8)10-2-3-11-7/h2-4H,1H3
- InChI Key: IYOITLBKHGCADS-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C2C1=NC=CN=2)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 181
- XLogP3: 1.1
- Topological Polar Surface Area: 47.9
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029198100-1g |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine |
1590409-72-5 | 95% | 1g |
729.28 USD | 2021-06-01 | |
| Chemenu | CM506830-1g |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine |
1590409-72-5 | 97% | 1g |
$*** | 2023-03-30 |
8-Bromo-5-methoxypyrido[3,4-b]pyrazine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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